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Compound of Interest

Compound Name: UK 356618

Cat. No.: B1683371

For laboratory personnel engaged in research, scientific analysis, and drug development, the
proper handling and disposal of chemical reagents are paramount to ensuring a safe working
environment and minimizing environmental impact. This document provides critical safety
information and detailed procedures for the disposal of UK-356618, also known as Silafluofen.
Adherence to these guidelines is essential for maintaining laboratory safety and regulatory
compliance.

Chemical and Physical Properties

Silafluofen is an organosilicon compound utilized as a pyrethroid ether insecticide.[1] A
summary of its key physical and chemical properties is presented below to inform safe handling
and storage.
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Property Value

Molecular Formula C25H29F02Si

Molecular Weight 408.6 g/mol [1]

Appearance Neat (liquid)

Melting Point <25°C

Boiling Point 484.5 £ 45.0 °C (Predicted)[2]
Flash Point 100°C[2]

Density 1.08 + 0.1 g/cm3 (Predicted)[2]
Storage Condition 0-6°C[2]

Hazard Identification and Safety Precautions

Silafluofen is classified as a hazardous substance with multiple risk factors. All personnel must
be fully aware of these hazards before handling the compound.

Primary Hazards:

o Health Hazards: Harmful if swallowed, causes serious eye irritation, and may damage fertility
or the unborn child. It is crucial to avoid exposure and obtain special instructions before use.

o Environmental Hazards: Very toxic to aquatic life with long-lasting effects.[1] It is designated
as a severe marine pollutant.[1] Release to the environment must be avoided.[2]

o Physical Hazards: While not explosive, it is a flammable liquid and vapor.[3] Keep away from
heat, sparks, open flames, and hot surfaces.[3]

Personal Protective Equipment (PPE): When handling Silafluofen, the following PPE is
mandatory:

o Safety glasses or goggles

o Chemical-resistant gloves
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e Laboratory coat
e Use in a well-ventilated area or with a respiratory protective device.

Proper Disposal Procedures

The disposal of UK-356618 and its containers must be treated as hazardous waste.[2] The
following step-by-step protocol outlines the recommended disposal procedure.

Experimental Protocol for Disposal:
» Waste Segregation:

o Do not mix Silafluofen waste with other chemical waste streams unless explicitly permitted
by your institution's environmental health and safety (EHS) office.

o Collect all Silafluofen-contaminated materials, including unused product, solutions, and
contaminated consumables (e.g., pipette tips, gloves, and paper towels), in a dedicated
and clearly labeled hazardous waste container.

» Container Selection and Labeling:

o Use a leak-proof, sealable container appropriate for liquid hazardous waste. The container
must be compatible with Silafluofen.

o Label the container clearly with "Hazardous Waste," the full chemical name "Silafluofen
(UK-356618)," and the relevant hazard pictograms (e.g., health hazard, environmental
hazard, flammable).

» Waste Collection:
o Carefully transfer the waste into the designated container, avoiding splashes and spills.
o Keep the container securely closed when not in use.

o Store the waste container in a designated, well-ventilated, and cool secondary
containment area away from ignition sources.
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» Disposal Request:

o Once the container is full or the experiment is complete, arrange for disposal through your
institution's EHS office or a licensed hazardous waste disposal contractor.

o Do not dispose of Silafluofen down the drain or in regular trash.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of UK-356618.
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Disposal workflow for Silafluofen (UK-356618).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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